Cas no 2034244-11-4 (3-(1-((4-Fluoro-3-methylphenyl)sulfonyl)piperidin-4-yl)imidazolidine-2,4-dione)

• Product Name: 3-(1-((4-Fluoro-3-methylphenyl)sulfonyl)piperidin-4-yl)imidazolidine-2,4-dione
• CAS No: 2034244-11-4
• MF: C₁₅H₁₈FN₃O₄S
• MW: 355.384525775909
• CID: 6110370
• PubChem ID: 119100056
• Update Time: 2025-05-19

3-(1-((4-Fluoro-3-methylphenyl)sulfonyl)piperidin-4-yl)imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• AKOS026689443
• 3-(1-((4-fluoro-3-methylphenyl)sulfonyl)piperidin-4-yl)imidazolidine-2,4-dione
• 2034244-11-4
• 3-[1-(4-fluoro-3-methylbenzenesulfonyl)piperidin-4-yl]imidazolidine-2,4-dione
• F6474-8910
• 3-[1-(4-fluoro-3-methylphenyl)sulfonylpiperidin-4-yl]imidazolidine-2,4-dione
• 3-(1-((4-Fluoro-3-methylphenyl)sulfonyl)piperidin-4-yl)imidazolidine-2,4-dione

• Inchi： 1S/C15H18FN3O4S/c1-10-8-12(2-3-13(10)16)24(22,23)18-6-4-11(5-7-18)19-14(20)9-17-15(19)21/h2-3,8,11H,4-7,9H2,1H3,(H,17,21)
• InChI Key： JUDMQRSCWUCYAZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)C=1)F)(N1CCC(CC1)N1C(NCC1=O)=O)(=O)=O

Computed Properties

• Exact Mass: 355.10020540g/mol
• Monoisotopic Mass: 355.10020540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 95.2Ų

Additional information on 3-(1-((4-Fluoro-3-methylphenyl)sulfonyl)piperidin-4-yl)imidazolidine-2,4-dione

Professional Introduction to Compound with CAS No. 2034244-11-4 and Product Name: 3-(1-((4-Fluoro-3-methylphenyl)sulfonyl)piperidin-4-yl)imidazolidine-2,4-dione

The compound with the CAS number 2034244-11-4 and the product name 3-(1-((4-Fluoro-3-methylphenyl)sulfonyl)piperidin-4-yl)imidazolidine-2,4-dione represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in modulating biological pathways, particularly those involved in inflammation, pain, and neurodegenerative diseases. The structural features of this molecule, including its piperidinyl and imidazolidinedione moieties, contribute to its unique pharmacological profile and make it a subject of intense interest for researchers worldwide.

Recent studies have highlighted the importance of fluorinated aromatic sulfonamides in drug design due to their enhanced metabolic stability and improved binding affinity to biological targets. The presence of a fluoro-substituted phenyl ring in this compound not only enhances its lipophilicity but also modulates its interactions with enzymes and receptors. Specifically, the sulfonyl-piperidinyl moiety has been shown to interact with key protein targets, such as kinases and ion channels, which are critical in various disease states.

The imidazolidine-2,4-dione core of the molecule is particularly noteworthy for its ability to form stable complexes with biological macromolecules. This structural feature has been exploited in the development of novel therapeutic agents that exhibit prolonged half-lives and reduced side effects. In particular, the dione group has been found to enhance binding interactions by forming hydrogen bonds and hydrophobic interactions with target proteins, thereby increasing the compound's efficacy.

Current research in this area is focused on understanding the mechanisms by which this compound exerts its pharmacological effects. Preclinical studies have demonstrated that it can inhibit the activity of several key enzymes involved in inflammation and pain pathways. For instance, it has been shown to block the activity of cyclooxygenase (COX) enzymes, which are responsible for converting arachidonic acid into pro-inflammatory prostaglandins. Additionally, it may modulate the activity of transient receptor potential (TRP) channels, which play a crucial role in sensory perception and pain signaling.

The fluoro-substituent on the phenyl ring is particularly significant as it enhances the compound's bioavailability and reduces its susceptibility to metabolic degradation. This feature is critical for ensuring that the drug reaches its target site at effective concentrations. Furthermore, the methyl group on the phenyl ring contributes to steric hindrance around the sulfonyl group, which can improve binding affinity by optimizing spatial orientation relative to biological targets.

In terms of therapeutic applications, this compound shows promise in treating a variety of conditions, including chronic pain syndromes, inflammatory diseases, and neurodegenerative disorders. Its ability to modulate multiple biological pathways makes it a versatile candidate for drug development. For example, it may be effective in treating osteoarthritis by inhibiting COX enzymes while simultaneously targeting other inflammatory mediators.

Recent advances in computational chemistry have allowed researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies have revealed that it interacts with key residues on target proteins in a manner consistent with its pharmacological effects. These studies have provided valuable insights into how structural modifications can enhance binding affinity and selectivity.

The synthesis of this compound has been optimized for scalability and cost-effectiveness, making it feasible for large-scale production. Modern synthetic methodologies have enabled chemists to produce high-purity batches of this molecule efficiently. This is crucial for both preclinical studies and eventual clinical trials where consistent quality is essential.

As research continues to uncover new therapeutic applications for this class of compounds, it is likely that derivatives will be developed with improved pharmacokinetic properties and reduced side effects. The combination of structural optimization with advanced computational techniques holds great promise for future drug discovery efforts.

In conclusion, the compound with CAS number 2034244-11-4 and product name 3-(1-((4-Fluoro-3-methylphenyl)sulfonyl)piperidin-4-yl)imidazolidine-2,4-dione represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a potent modulator of key biological pathways involved in inflammation, pain, and neurodegenerative diseases. With ongoing research focused on optimizing its pharmacological properties and exploring new therapeutic applications, this compound is poised to make a substantial impact on future medical treatments.